Cas no 349566-78-5 (5-{(2,4-dimethylphenyl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione)

• Product Name: 5-{(2,4-dimethylphenyl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione
• CAS No: 349566-78-5
• MF: C₁₃H₁₃N₃O₂S
• MW: 275.326221227646
• CID: 5435868
• Update Time: 2025-06-13

5-{(2,4-dimethylphenyl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 5-[(2,4-dimethylanilino)methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione
• 5-{(2,4-dimethylphenyl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione

• Inchi： 1S/C13H13N3O2S/c1-7-3-4-10(8(2)5-7)14-6-9-11(17)15-13(19)16-12(9)18/h3-6,14H,1-2H3,(H2,15,16,17,18,19)
• InChI Key： XSVAIIADMFWQOW-UHFFFAOYSA-N
• SMILES： S=C1N([H])C(/C(/C(N1[H])=O)=C(/[H])\N([H])C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1C([H])([H])[H])=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 5-{(2,4-dimethylphenyl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione

Comprehensive Overview of 5-{(2,4-dimethylphenyl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione (CAS No. 349566-78-5)

The compound 5-{(2,4-dimethylphenyl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione (CAS No. 349566-78-5) is a highly specialized heterocyclic derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a diazinane core and a sulfanylidene group, has garnered attention for its versatile applications in drug discovery and material science. This article delves into its properties, synthesis, and relevance in modern scientific advancements, addressing common queries from researchers and industry professionals.

One of the most frequently asked questions about 5-{(2,4-dimethylphenyl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione revolves around its synthetic pathways. The compound is typically synthesized through a multi-step process involving condensation reactions between 2,4-dimethylaniline and 1,3-diazinane-4,6-dione derivatives. Researchers are particularly interested in optimizing these methods to improve yield and purity, as highlighted in recent publications. The sulfanylidene moiety in its structure also opens doors for further functionalization, making it a valuable intermediate in organic synthesis.

In the context of current trends, the compound's potential role in green chemistry and sustainable synthesis has become a hot topic. With increasing emphasis on eco-friendly processes, scientists are exploring catalytic systems and solvent-free conditions to produce 5-{(2,4-dimethylphenyl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione with minimal environmental impact. This aligns with the broader industry shift toward green pharmaceuticals and biodegradable agrochemicals, addressing concerns raised by regulatory bodies and environmentally conscious consumers.

Another area of interest is the compound's biological activity. Preliminary studies suggest that 5-{(2,4-dimethylphenyl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione may exhibit inhibitory effects on certain enzymatic pathways, sparking investigations into its therapeutic applications. While not yet a mainstream drug candidate, its structural features resemble those of known enzyme inhibitors, making it a subject of ongoing research in medicinal chemistry. Researchers are also examining its potential as a ligand in metal-organic frameworks (MOFs), which could have implications for catalysis and material science.

From an industrial perspective, the compound's stability and solubility profile are critical factors. 5-{(2,4-dimethylphenyl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione demonstrates moderate solubility in polar organic solvents, which is advantageous for formulation development. Its thermal stability has been characterized using differential scanning calorimetry (DSC), revealing a decomposition temperature suitable for various processing conditions. These properties make it a candidate for inclusion in high-performance materials and specialty chemicals.

In summary, 5-{(2,4-dimethylphenyl)aminomethylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione (CAS No. 349566-78-5) represents a compelling case study in the intersection of synthetic chemistry and applied science. Its multifaceted applications—from drug discovery to material engineering—underscore its relevance in contemporary research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in sustainable chemistry and biomedical innovation.